Cas no 1344307-79-4 (3-(4-chloro-3-methyl-1H-pyrazol-1-yl)-2-(methylamino)propanamide)

• Product Name: 3-(4-chloro-3-methyl-1H-pyrazol-1-yl)-2-(methylamino)propanamide
• CAS No: 1344307-79-4
• MF: C₈H₁₃ClN₄O
• MW: 216.668020009995
• CID: 5981306
• PubChem ID: 64445179
• Update Time: 2025-10-23

3-(4-chloro-3-methyl-1H-pyrazol-1-yl)-2-(methylamino)propanamide Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-1-propanamide, 4-chloro-3-methyl-α-(methylamino)-
• 3-(4-chloro-3-methyl-1H-pyrazol-1-yl)-2-(methylamino)propanamide
• 1344307-79-4
• AKOS013768672
• EN300-1123551
• CS-0292686

• Inchi： 1S/C8H13ClN4O/c1-5-6(9)3-13(12-5)4-7(11-2)8(10)14/h3,7,11H,4H2,1-2H3,(H2,10,14)
• InChI Key： IAJIZDIOWMTTSY-UHFFFAOYSA-N
• SMILES： N1(CC(NC)C(N)=O)C=C(Cl)C(C)=N1

Computed Properties

• Exact Mass: 216.0777887g/mol
• Monoisotopic Mass: 216.0777887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 72.9Ų

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• Boiling Point: 405.2±45.0 °C(Predicted)
• pka: 15.69±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-(4-chloro-3-methyl-1H-pyrazol-1-yl)-2-(methylamino)propanamide

3-(4-Chloro-3-Methyl-1H-Pyrazol-1-Yl)-2-(Methylamino)Propanamide: A Comprehensive Overview

The compound 3-(4-chloro-3-methyl-1H-pyrazol-1-yl)-2-(methylamino)propanamide (CAS No. 1344307-79-4) is a highly specialized organic compound with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyrazole ring with a methylamino propanamide group. The pyrazole moiety, a five-membered aromatic ring containing two nitrogen atoms, is known for its versatility in chemical synthesis and biological activity. The methylamino propanamide group further enhances the compound's functional properties, making it a promising candidate for advanced chemical applications.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery and material science. For instance, researchers have explored the role of pyrazole-containing compounds in inhibiting enzyme activity, particularly in the context of cancer treatment. The methylamino group in this compound has been shown to improve bioavailability and enhance the compound's ability to penetrate cellular membranes, making it a valuable asset in pharmaceutical research.

The synthesis of 3-(4-chloro-3-methyl-1H-pyrazol-1-yl)-2-(methylamino)propanamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the pyrazole ring through condensation reactions, followed by functionalization with the methylamino propanamide group. This process requires precise control over reaction conditions to ensure high yield and purity of the final product.

In terms of applications, this compound has shown promise in several areas. In the field of agricultural chemistry, it has been investigated as a potential herbicide due to its ability to inhibit specific enzymatic pathways in plants. Additionally, its antimicrobial properties have been explored for use in developing new classes of antibiotics, addressing the growing concern of antibiotic resistance.

Recent advancements in computational chemistry have further enhanced our understanding of this compound's properties. Molecular modeling studies have revealed that the pyrazole ring plays a critical role in stabilizing the molecule's structure, while the methylamino group contributes to its electronic properties. These insights have paved the way for tailored modifications to optimize the compound's performance in specific applications.

In conclusion, 3-(4-chloro-3-methyl-1H-pyrazol-1-yl)-2-(methylamino)propanamide (CAS No. 1344307-79-4) is a versatile compound with significant potential across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers in chemistry, pharmacology, and materials science. As ongoing studies continue to uncover new applications and optimizations, this compound is poised to play a pivotal role in advancing modern science and technology.